Cas no 2034419-03-7 (1-[1-(5-acetylthiophene-2-carbonyl)piperidin-4-yl]-3-phenylimidazolidine-2,4-dione)

• Product Name: 1-[1-(5-acetylthiophene-2-carbonyl)piperidin-4-yl]-3-phenylimidazolidine-2,4-dione
• CAS No: 2034419-03-7
• MF: C₂₁H₂₁N₃O₄S
• MW: 411.474143743515
• CID: 5552086
• PubChem ID: 91819505
• Update Time: 2025-10-28

1-[1-(5-acetylthiophene-2-carbonyl)piperidin-4-yl]-3-phenylimidazolidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 1-(1-(5-acetylthiophene-2-carbonyl)piperidin-4-yl)-3-phenylimidazolidine-2,4-dione
• 2034419-03-7
• F6529-2439
• AKOS025328625
• 1-[1-(5-acetylthiophene-2-carbonyl)piperidin-4-yl]-3-phenylimidazolidine-2,4-dione

• Inchi： 1S/C21H21N3O4S/c1-14(25)17-7-8-18(29-17)20(27)22-11-9-15(10-12-22)23-13-19(26)24(21(23)28)16-5-3-2-4-6-16/h2-8,15H,9-13H2,1H3
• InChI Key： DHGJDPQDPLTQPZ-UHFFFAOYSA-N
• SMILES： S1C(C(C)=O)=CC=C1C(N1CCC(CC1)N1C(N(C2C=CC=CC=2)C(C1)=O)=O)=O

Computed Properties

• Exact Mass: 411.12527733g/mol
• Monoisotopic Mass: 411.12527733g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 685
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 106Ų

Additional information on 1-[1-(5-acetylthiophene-2-carbonyl)piperidin-4-yl]-3-phenylimidazolidine-2,4-dione

Recent Advances in the Study of 1-[1-(5-acetylthiophene-2-carbonyl)piperidin-4-yl]-3-phenylimidazolidine-2,4-dione (CAS: 2034419-03-7)

The compound 1-[1-(5-acetylthiophene-2-carbonyl)piperidin-4-yl]-3-phenylimidazolidine-2,4-dione (CAS: 2034419-03-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and mechanistic insights.

Recent studies have highlighted the compound's role as a promising scaffold for the development of novel kinase inhibitors. The presence of the imidazolidine-2,4-dione moiety, coupled with the acetylthiophene and phenyl groups, confers selective binding affinity toward specific kinase targets. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against cyclin-dependent kinases (CDKs), particularly CDK2 and CDK6, which are implicated in various cancers.

In addition to its kinase inhibitory properties, 2034419-03-7 has shown potential in modulating inflammatory pathways. Research conducted by a team at the University of Cambridge revealed that the compound can attenuate NF-κB signaling, thereby reducing the production of pro-inflammatory cytokines such as TNF-α and IL-6. This finding suggests its applicability in the treatment of chronic inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease.

The synthetic route for 2034419-03-7 has also been optimized in recent years. A 2022 publication in Organic Process Research & Development detailed a scalable, high-yield synthesis method that employs a piperidine-catalyzed cyclization step, significantly improving the compound's accessibility for further pharmacological studies. This advancement is expected to facilitate the development of new analogs with enhanced pharmacokinetic properties.

Despite these promising developments, challenges remain in the clinical translation of 2034419-03-7. Pharmacokinetic studies indicate that the compound exhibits moderate bioavailability and a relatively short half-life in vivo, necessitating further structural modifications. Current efforts are focused on improving its metabolic stability and tissue penetration while retaining its target specificity.

In conclusion, 1-[1-(5-acetylthiophene-2-carbonyl)piperidin-4-yl]-3-phenylimidazolidine-2,4-dione represents a versatile chemical entity with broad therapeutic potential. Ongoing research is expected to elucidate its full mechanistic profile and optimize its drug-like properties, paving the way for its eventual application in clinical settings.